Cas no 670230-57-6 (2,4,6-Trimethyl-3-(1H-tetrazol-1-yl)benzenesulfonamide)
2,4,6-Trimethyl-3-(1H-tetrazol-1-yl)benzenesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2,4,6-trimethyl-3-(1H-1,2,3,4-tetrazol-1-yl)benzene-1-sulfonamide
- AO-080/42479579
- ALBB-023769
- benzenesulfonamide, 2,4,6-trimethyl-3-(1H-tetrazol-1-yl)-
- 2,4,6-trimethyl-3-(1H-tetraazol-1-yl)benzenesulfonamide
- MFCD03197313
- H34145
- SMR000080928
- 2,4,6-trimethyl-3-(tetrazol-1-yl)benzenesulfonamide
- MLS000051839
- LS-07531
- SR-01000293245
- 670230-57-6
- SR-01000293245-1
- 2,4,6-trimethyl-3-(1H-tetrazol-1-yl)benzenesulfonamide
- HMS2436J03
- CHEMBL1562660
- AKOS003294755
- 2,4,6-trimethyl-3-(1,2,3,4-tetraazolyl)benzenesulfonamide
- 2,4,6-Trimethyl-3-(1H-tetrazol-1-yl)benzenesulfonamide
-
- MDL: MFCD03197313
- Inchi: 1S/C10H13N5O2S/c1-6-4-7(2)10(18(11,16)17)8(3)9(6)15-5-12-13-14-15/h4-5H,1-3H3,(H2,11,16,17)
- InChI Key: FGOUZHWQYGHHTB-UHFFFAOYSA-N
- SMILES: S(C1C(C)=CC(C)=C(C=1C)N1C=NN=N1)(N)(=O)=O
Computed Properties
- Exact Mass: 267.079
- Monoisotopic Mass: 267.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 396
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 112Ų
2,4,6-Trimethyl-3-(1H-tetrazol-1-yl)benzenesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T129465-500mg |
2,4,6-Trimethyl-3-(1H-tetrazol-1-yl)benzenesulfonamide |
670230-57-6 | 500mg |
$ 195.00 | 2022-06-03 | ||
| TRC | T129465-1000mg |
2,4,6-Trimethyl-3-(1H-tetrazol-1-yl)benzenesulfonamide |
670230-57-6 | 1g |
$ 315.00 | 2022-06-03 | ||
| TRC | T129465-2000mg |
2,4,6-Trimethyl-3-(1H-tetrazol-1-yl)benzenesulfonamide |
670230-57-6 | 2g |
$ 505.00 | 2022-06-03 | ||
| abcr | AB414311-500 mg |
2,4,6-Trimethyl-3-(1H-tetrazol-1-yl)benzenesulfonamide |
670230-57-6 | 500MG |
€195.40 | 2023-02-19 | ||
| abcr | AB414311-1 g |
2,4,6-Trimethyl-3-(1H-tetrazol-1-yl)benzenesulfonamide |
670230-57-6 | 1 g |
€239.00 | 2023-07-19 | ||
| abcr | AB414311-500mg |
2,4,6-Trimethyl-3-(1H-tetrazol-1-yl)benzenesulfonamide; . |
670230-57-6 | 500mg |
€205.00 | 2025-02-20 | ||
| abcr | AB414311-1g |
2,4,6-Trimethyl-3-(1H-tetrazol-1-yl)benzenesulfonamide; . |
670230-57-6 | 1g |
€237.00 | 2025-02-20 | ||
| A2B Chem LLC | AJ08055-500mg |
2,4,6-trimethyl-3-(1H-tetrazol-1-yl)benzenesulfonamide |
670230-57-6 | >95% | 500mg |
$412.00 | 2024-04-19 | |
| A2B Chem LLC | AJ08055-1g |
2,4,6-trimethyl-3-(1H-tetrazol-1-yl)benzenesulfonamide |
670230-57-6 | >95% | 1g |
$439.00 | 2024-04-19 |
2,4,6-Trimethyl-3-(1H-tetrazol-1-yl)benzenesulfonamide Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 2,4,6-Trimethyl-3-(1H-tetrazol-1-yl)benzenesulfonamide
2,4,6-Trimethyl-3-(1H-tetrazol-1-yl)benzenesulfonamide: A Comprehensive Overview
The compound with CAS No 670230-57-6, known as 2,4,6-trimethyl-3-(1H-tetrazol-1-yl)benzenesulfonamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a sulfonamide group with a tetrazole moiety and methyl substituents on a benzene ring. The combination of these functional groups imparts distinctive chemical properties, making it a valuable component in various research and industrial applications.
The benzenesulfonamide core of this compound serves as a versatile platform for further functionalization. The presence of the tetrazole group introduces additional reactivity and stability, which are highly desirable in pharmaceutical and agrochemical applications. Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel antibiotics and anticancer agents.
One of the most intriguing aspects of 2,4,6-trimethyl-3-(1H-tetrazol-1-yl)benzenesulfonamide is its ability to participate in click chemistry reactions. The tetrazole group is known for its reactivity under specific conditions, enabling the formation of robust carbon-nitrogen bonds. This property has been leveraged in the synthesis of advanced materials, such as stimuli-responsive polymers and self-healing coatings. Recent advancements in this area have demonstrated the compound's potential in creating materials with enhanced mechanical properties and environmental adaptability.
In terms of synthesis, the preparation of this compound involves a multi-step process that typically begins with the sulfonation of a benzene derivative. The subsequent introduction of the tetrazole group requires precise control over reaction conditions to ensure high yields and product purity. Researchers have recently developed more efficient synthetic routes by employing catalytic systems that minimize side reactions and reduce production costs.
The application of 2,4,6-trimethyl-3-(1H-tetrazol-1-yl)benzenesulfonamide extends beyond traditional chemical synthesis. It has been utilized as a building block in the construction of bioconjugates for diagnostic purposes. For example, its ability to form stable bonds with biomolecules makes it an ideal candidate for use in immunoassays and biosensors. This has led to its adoption in point-of-care testing devices, which are critical for rapid disease diagnosis.
Recent studies have also explored the use of this compound in energy-related applications. Its unique electronic properties make it a promising candidate for use in organic photovoltaic devices (OPVs). Researchers have reported improved charge transport characteristics when this compound is incorporated into OPV materials. This development underscores its potential role in advancing renewable energy technologies.
In conclusion, 2,4,6-trimethyl-3-(1H-tetrazol-1-yl)benzenesulfonamide stands out as a versatile and innovative chemical entity with diverse applications across multiple disciplines. Its structural features and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new avenues for its use, this compound is poised to play an increasingly significant role in shaping future advancements in science and technology.
670230-57-6 (2,4,6-Trimethyl-3-(1H-tetrazol-1-yl)benzenesulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)